Cas no 883547-73-7 (1-(Trifluoromethylcyclopropyl)benzene)

• Product Name: 1-(Trifluoromethylcyclopropyl)benzene
• CAS No: 883547-73-7
• MF: C₁₀H₉F₃
• MW: 186.173673391342
• MDL: MFCD08059543
• CID: 93131
• PubChem ID: 20405523
• Update Time: 2025-07-20

1-(Trifluoromethylcyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethylcyclopropyl)benzene
• 1-PHENYL-1-(TRIFLUOROMETHYL)CYCLOPROPANE
• [1-(trifluoromethyl)cyclopropyl]benzene
• PC4274
• (1-(TRIFLUOROMETHYL)CYCLOPROPYL)BENZENE
• DTXSID90606878
• SCHEMBL517456
• MFCD08059543
• [1-(Trifluoromethyl)cycloprop-1-yl]benzene
• PS-8472
• 883547-73-7
• AKOS005254903
• EN300-210673
• 1-(Trifluoromethylcyclopropyl)benzene, AldrichCPR
• BBL102642
• STL556445

• MDL： MFCD08059543
• Inchi： 1S/C10H9F3/c11-10(12,13)9(6-7-9)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： RBZAHILDWCBKFX-UHFFFAOYSA-N
• SMILES： FC(C1(C2C=CC=CC=2)CC1)(F)F

Computed Properties

• Exact Mass: 186.06600
• Monoisotopic Mass: 186.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: colorless liquid
• Melting Point: 106-107/25mm°C
• Refractive Index: 1.4550
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 3.28050
• Solubility: Unable or difficult to mix

1-(Trifluoromethylcyclopropyl)benzene Security Information

• Hazard Statement： Flammable/Irritant
• Hazardous Material transportation number：UN1993
• Hazardous Material Identification：
• Packing Group：III
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(Trifluoromethylcyclopropyl)benzene

Chemical Profile of 1-(Trifluoromethylcyclopropyl)benzene (CAS No. 883547-73-7)

1-(Trifluoromethylcyclopropyl)benzene, identified by the chemical abstracts service number CAS No. 883547-73-7, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and electronic properties. This compound belongs to the class of heterocyclic aromatics, characterized by the presence of a benzene ring substituted with a trifluoromethylcyclopropyl moiety. The trifluoromethyl group introduces electron-withdrawing effects, enhancing the compound's lipophilicity and metabolic stability, while the cyclopropyl ring contributes to rigidity and steric hindrance, which can be exploited in drug design for improved binding affinity and selectivity.

The synthesis of 1-(Trifluoromethylcyclopropyl)benzene typically involves multi-step organic transformations, including halogenation, cross-coupling reactions, and cyclization processes. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring its suitability for downstream applications. The compound's stability under various conditions makes it a valuable intermediate in the preparation of more complex molecules, particularly in the development of novel pharmaceuticals and agrochemicals.

Recent research has highlighted the potential of 1-(Trifluoromethylcyclopropyl)benzene as a building block in medicinal chemistry. The introduction of fluorine atoms into organic molecules is well-documented for its ability to modulate pharmacokinetic properties, such as bioavailability and metabolic resistance. The trifluoromethylcyclopropyl substituent, in particular, has been shown to enhance binding interactions with biological targets due to its ability to engage in favorable hydrophobic and steric interactions. This has led to its incorporation into various drug candidates targeting diseases such as cancer, inflammation, and infectious disorders.

In the realm of materials science, 1-(Trifluoromethylcyclopropyl)benzene has been explored for its electronic properties and potential applications in organic electronics. The compound's aromatic nature and electron-withdrawing trifluoromethyl group make it a candidate for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices. Studies have demonstrated its ability to serve as a precursor for high-performance materials with enhanced charge transport properties, contributing to advancements in sustainable energy technologies.

The biological activity of 1-(Trifluoromethylcyclopropyl)benzene has been investigated through computational modeling and experimental assays. Initial studies suggest that this compound exhibits inhibitory effects on certain enzymatic pathways, making it a promising scaffold for developing therapeutic agents. The trifluoromethylcyclopropyl group's spatial arrangement allows for precise tuning of molecular interactions with biological receptors, which is crucial for achieving high specificity and efficacy. Further research is ongoing to elucidate its mechanisms of action and explore new derivatives with improved pharmacological profiles.

The industrial relevance of 1-(Trifluoromethylcyclopropyl)benzene is underscored by its growing demand in both academic research laboratories and pharmaceutical companies. Its versatility as a chemical intermediate enables the synthesis of diverse libraries of compounds for high-throughput screening (HTS) campaigns. The compound's compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, further enhances its utility in large-scale production environments.

Future directions in the study of 1-(Trifluoromethylcyclopropyl)benzene include exploring its role in combinatorial chemistry and library synthesis. By integrating this compound into diverse molecular frameworks, researchers aim to discover novel bioactive entities with tailored properties. Additionally, advancements in spectroscopic techniques and computational methods will provide deeper insights into its structural features and reactivity patterns.

The environmental impact of fluorinated compounds remains a topic of interest, but efforts are underway to develop sustainable synthetic routes that minimize waste and reduce energy consumption. The production of 1-(Trifluoromethylcyclopropyl)benzene adheres to green chemistry principles by optimizing reaction conditions and employing recyclable catalysts. These practices ensure that the compound's utilization aligns with global efforts toward environmental stewardship.

In conclusion, 1-(Trifluoromethylcyclopropyl)benzene (CAS No. 883547-73-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced electronic materials. As research continues to uncover new uses for this molecule, it will undoubtedly play an increasingly important role in scientific innovation across multiple disciplines.